Cas no 2228230-53-1 (3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228230-53-1
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 6050861
• PubChem ID: 165675920
• Update Time: 2025-06-13

3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2228230-53-1
• EN300-1750033

• Inchi： 1S/C12H11FN2O2/c1-7-4-3-5-8(13)11(7)9-6-10(12(16)17)15(2)14-9/h3-6H,1-2H3,(H,16,17)
• InChI Key： CCWZNHVMTVAKCF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228230-53-1)

3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228230-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyrazole derivative is characterized by its unique molecular structure, which combines a methylphenyl group with a carboxylic acid functionality. Its CAS number 2228230-53-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in scientific literature and databases.

The compound's structural features, including the fluoro and methyl substituents, contribute to its potential applications in drug discovery and material science. Recent studies highlight its role as a building block for designing novel small-molecule inhibitors, particularly in targeting enzymes associated with inflammatory pathways. Its pyrazole core is a recurring motif in bioactive molecules, making it a subject of interest for medicinal chemistry professionals.

In the context of current research trends, 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid aligns with the growing demand for fluorinated compounds in life sciences. Fluorination is a key strategy to enhance metabolic stability and bioavailability, addressing common challenges in drug development. Searches for "fluorinated pyrazole applications" and "CAS 2228230-53-1 uses" have surged, reflecting its relevance in academic and industrial settings.

From a synthetic perspective, this compound exemplifies advancements in heterocyclic chemistry. Its preparation typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and carboxylation techniques. Researchers frequently inquire about "synthesis of 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid" or "2228230-53-1 suppliers," underscoring its value as a research chemical.

Environmental and safety profiles of CAS 2228230-53-1 are also critical discussion points. While not classified as hazardous under standard protocols, proper handling guidelines emphasize the use of personal protective equipment (PPE) during laboratory procedures. This aligns with broader industry shifts toward green chemistry principles and sustainable practices.

In summary, 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid represents a versatile scaffold with multifaceted applications. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies continues to drive innovation across chemical disciplines. As interest in tailored fluorophores and bioisosteres grows, this compound's significance is poised to expand further.